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Introduction

The tourmaline supergroup encompasses a complex and diverse family of cyclosilicate
minerals, characterized by a generalized chemical formula of XY3Z6(T6018)(BO3)3V3W.
Elbaite, a sodium, lithium, and aluminum-rich species, is one of the most well-known and
gemologically significant members of this supergroup. Its remarkable color variations and
presence in granitic pegmatites make it a subject of intense scientific interest. This technical
guide provides an in-depth classification of elbaite, detailing its position within the tourmaline
supergroup, its chemical and physical properties, and the analytical methodologies used for its
characterization.

Classification of the Tourmaline Supergroup

The classification of the tourmaline supergroup is primarily based on the dominant cation
occupying the X-site in the crystal structure. This leads to the division of the supergroup into
three primary groups: the alkali group, the calcic group, and the X-site vacant group.[1]

Elbaite is a principal member of the alkali group, where the X-site is predominantly occupied by
sodium (Na*).[2] Further classification within this group is determined by the dominant cations
in the Y and Z sites.

Elbaite's Position in the Alkali Group
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The alkali group is further subdivided based on the dominant species at the Y-site. Elbaite is
distinguished by the presence of lithium (Li*) and aluminum (AIR*) in the Y-site.[3] Its ideal
chemical formula is Na(Li1.5AI1.5)Al6(Si6018)(BO3)3(OH)3(0OH).[3]

Elbaite forms solid solution series with other members of the alkali group, most notably schorl
(iron-rich) and dravite (magnesium-rich).[1][3] These series represent a continuous variation in
chemical composition, with intermediate members exhibiting properties of the end-member
species.

Physicochemical Properties of Elbaite

Elbaite exhibits a range of physical and optical properties that are crucial for its identification
and characterization.

Property Description Value
Crystal System Trigonal

Hardness (Mohs) 7-75 [4]
Specific Gravity 2.90-3.20 [4]
Refractive Index 1.615-1.651 [4]
Birefringence 0.014 - 0.024

Luster Vitreous [4]
Cleavage Indistinct [3]
Fracture Uneven to conchoidal [4]

Comparative Chemical Composition

The chemical composition of elbaite can be compared with the other two common alkali
tourmalines, schorl and dravite, to highlight the key elemental differences. The following table
presents typical oxide weight percentages for these three minerals.
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Elbaite Schorl Dravite

Oxide (Na(Li1l.5AI1.5)AI6S (NaFe**3AleSieO1s( (NaMgsAleSicO18(B
i6018(B0O3)3(OH)4) BOs)3(OH)3(OH)) 0O3)3(OH)3(OH))

SiO2 ~37% ~35% ~36%

Al203 ~38% ~33% ~30%

B20s3 ~10% ~10% ~11%

Na20 ~2.5% ~2.5% ~2.5%

Li2O ~1.5%

Fe20s (total Fe) Trace ~16% Trace

MgO Trace Trace ~13%

H20 ~3.5% ~3.5% ~3.5%

Experimental Protocols for Tourmaline Analysis

Accurate classification of tourmaline species requires precise analytical techniques to
determine their chemical composition and structural characteristics.

Electron Microprobe Analysis (EMPA)

EMPA is a widely used technique for the quantitative analysis of major and minor elements in
tourmaline.

Methodology:

o Sample Preparation: Tourmaline crystals are mounted in epoxy and polished to a smooth,
flat surface. The samples are then carbon-coated to ensure electrical conductivity.

 Instrumentation: A CAMECA SXFive or similar electron probe microanalyzer is used.
e Analytical Conditions:

o Accelerating Voltage: 15 kV
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o Beam Current: 10-20 nA

o Beam Diameter: 5-10 um

o Standards: Well-characterized natural and synthetic minerals are used as standards for
calibration. For example, albite for Na, periclase for Mg, and corundum for Al.

» Data Acquisition: X-ray intensities for each element are measured and compared to the
standards.

o Data Correction: ZAF (atomic number, absorption, fluorescence) corrections are applied to
the raw data to obtain accurate elemental concentrations.

Laser Ablation-Inductively Coupled Plasma-Mass
Spectrometry (LA-ICP-MS)

LA-ICP-MS is a powerful tool for trace element and isotopic analysis of tourmaline, providing
insights into its petrogenesis and provenance.

Methodology:

o Sample Preparation: Polished thick sections or mounted crystals are placed in the laser
ablation chamber.

e Instrumentation: A pulsed laser (e.g., 193 nm ArF excimer) is coupled to an ICP-MS
instrument.

e Ablation Parameters:
o Laser Fluence: 3-5 J/cm?
o Repetition Rate: 5-10 Hz
o Spot Size: 30-50 ym

o Data Acquisition: The ablated material is transported by a carrier gas (He or Ar) into the ICP-
MS for ionization and mass analysis.
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 Internal Standardization: An internal standard, typically an element with a known and
homogeneous concentration (e.g., Si), is used to correct for variations in ablation yield.

o External Calibration: Certified reference materials (e.g., NIST SRM 610/612) are used for
external calibration to convert signal intensities into absolute concentrations.[5]

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is a non-destructive technique used to investigate the vibrational modes of
molecules within the tourmaline structure, particularly the hydroxyl (OH) groups.

Methodology:

e Sample Preparation: Thin, doubly polished wafers of tourmaline are prepared for
transmission measurements. For diffuse reflectance (DRIFTS), the sample is powdered and
mixed with KBr.

 Instrumentation: A benchtop FTIR spectrometer equipped with a microscope for micro-
analysis.

e Spectral Range: Typically 4000 to 400 cm™1.

o Data Acquisition: Multiple scans are collected and averaged to improve the signal-to-noise
ratio.

o Spectral Analysis: The positions, shapes, and intensities of the absorption bands provide
information about the local environment of the vibrating atoms, including cation occupancy in
the Y and Z sites and the presence of vacancies. The region above 3000 cm~1 is particularly
diagnostic for OH stretching vibrations.[3]

Visualizing Tourmaline Classification and
Relationships

The following diagrams, generated using the DOT language, illustrate the classification
hierarchy and solid solution series of elbaite within the tourmaline supergroup.
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Classification of Elbaite within the Tourmaline Supergroup.
Solid solution series involving Elbaite.
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Analytical workflow for Tourmaline species identification.

Conclusion

The classification of elbaite within the tourmaline supergroup is a systematic process based on
its chemical composition, particularly the occupancy of the X and Y crystallographic sites. As a
member of the alkali group, elbaite is distinguished by its essential sodium, lithium, and
aluminum content. Its solid solution series with schorl and dravite further highlight the chemical
diversity within this mineral group. The application of advanced analytical techniques such as
EMPA, LA-ICP-MS, and FTIR is indispensable for the accurate characterization and
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classification of elbaite and other tourmaline species, providing crucial data for geological,
gemological, and materials science research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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